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Compound of Interest

5-Bromopyridine-3-thiol
Compound Name:
hydrochloride

Cat. No.: B8144069

Get Quote

Executive Summary & Compound Profile

5-Bromopyridine-3-thiol hydrochloride (CAS: 2665660-58-0 for HCI; 552331-85-8 for free
base) is a heteroaromatic building block distinguished by its dual functionality: a nucleophilic
thiol group at the C3 position and an electrophilic bromine at C5.[1][2][3] This orthogonal
reactivity makes it indispensable for Suzuki-Miyaura couplings and nucleophilic substitutions in

drug discovery.

This guide details the spectroscopic signatures (NMR, MS, IR) required to validate the identity
and purity of this compound, with a specific focus on the hydrochloride salt form often used for

improved stability.
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Property Specification

IUPAC Name 5-Bromopyridine-3-thiol hydrochloride
Formula CsHsBrCINS

Molecular Weight 226.52 g/mol (Salt); 190.06 g/mol (Free Base)
Appearance Off-white to pale yellow solid (hygroscopic)
Solubility Soluble in DMSO, Methanol, Water; Limited

solubility in DCM

Synthesis & Structural Context

Understanding the synthesis is crucial for interpreting impurity profiles in spectra. The
compound is typically prepared via halogen-lithium exchange or nucleophilic substitution on
3,5-dibromopyridine, followed by acidification.

Synthesis Workflow (Graphviz)

1. n-BuLi / Et20 (-78°C) Lithium Thiolate .~ | HCI/MeOH 5-Bromopyridine-3-thiol
2. Sulfur (S8) Intermediate "1 (Protonation) Hydrochloride

\

3,5-Dibromopyridine [——#]

Click to download full resolution via product page

Figure 1: Common synthetic route involving lithiation and sulfur quenching, yielding the HCI salt
upon workup.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The 1H NMR spectrum of the hydrochloride salt differs significantly from the free base due to
the protonation of the pyridine nitrogen. This results in a global deshielding effect (downfield
shift) of the aromatic protons.

1H NMR Assignments (DMSO-d6)

The pyridine ring protons appear as three distinct singlets (or tight doublets) due to the meta-
substitution pattern.
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Proton .
... Shift (8, ppm)
Position

Multiplicity

Coupling (J,
Hz)

Structural
Assignment
Logic

H-2 8.65-8.75

s (br)

Most Deshielded:
Flanked by N+
and SH. The
positive charge
on N exerts a

strong - effect.

H-6 8.50 - 8.60

Deshielded:
Flanked by N+
and Br. Slightly
less deshielded
than H-2 due to
Brvs SH

influence.

H-4 8.05-8.15

t/d

Shielded
(Relative):
Located between
Br and SH,
furthest from the

cationic Nitrogen.

S-H 3.50 - 4.50

Broad s

Exchangeable:
Often broad or
invisible in wet
DMSO; sharpens
in CDCI3 (if

soluble).

N-H+ 10.0-13.0

Broad

Salt Proton: Very
broad signal,
highly dependent
on concentration
and water

content.
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Critical Technical Insight: Unlike 2- or 4-pyridinethiols, which exist predominantly as thiones
(C=S) in solution, 3-pyridinethiols cannot form a neutral thione tautomer. They exist as the thiol
(SH) form. However, in the HCI salt, the nitrogen is protonated, stabilizing the aromatic system.

13C NMR Assignments
e C-3 (C-SH): ~135-138 ppm (Quaternary)

e C-5(C-Br): ~120-123 ppm (Quaternary, upfield due to heavy atom effect of Br)
e C-2,C-4,C-6:138-148 ppm (Aromatic CH)

Mass Spectrometry (MS)

Mass spectrometry provides the most definitive confirmation of the halogen substitution pattern.

Isotopic Pattern Analysis

Bromine has two stable isotopes, 79Br and 81Br, with near-equal natural abundance (50.7% vs
49.3%). This creates a characteristic 1:1 doublet (M and M+2) in the mass spectrum.

Experimental ESI-MS (+):
e Target lon: [M+H]* (Protonated Free Base)
e Calculated Monoisotopic Mass: 188.92 (for 79Br)
e Observed Peaks:
o m/z 189.9 (corresponding to 79Br species)
o m/z 191.9 (corresponding to 81Br species)

o Intensity Ratio: ~1:1

Fragmentation Pathway (Graphviz)
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Figure 2: Predicted ESI-MS fragmentation pathway. The loss of SH radical or H2S is common
in aromatic thiols.

Infrared Spectroscopy (IR)

The IR spectrum of the hydrochloride salt is dominated by the ammonium salt bands, which
can obscure the C-H stretching region.

Frequency (cm™?) Vibration Mode Diagnostic Note

Weak, often broad. Diagnostic
2400 - 2600 S-H Stretch )
for free thiol.

Broad, multiple bands
2600 - 3100 N-H+ Stretch characteristic of pyridine salts
("Ammonium band").

1580, 1450 C=C/C=NRing Pyridine skeletal vibrations.

600 - 700 C-Br Stretch Strong fingerprint band.

Quality Control & Stability

» Oxidation Risk: 3-pyridinethiols are prone to oxidative dimerization to form disulfides (5,5'-
dibromo-3,3'-dipyridyl disulfide) upon exposure to air.

o NMR Sign: Disappearance of SH signal; slight downfield shift of aromatic protons.
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o MS Sign: Appearance of dimer peak [2M-2H+H]+ at m/z ~377/379/381 (1:2:1 triplet
pattern).

o Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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